Cas no 1261233-21-9 (4-(6-Chloro-pyrimidin-4-yl)-3-methyl-piperazine-1-carboxylic acid tert-butyl ester)

• Product Name: 4-(6-Chloro-pyrimidin-4-yl)-3-methyl-piperazine-1-carboxylic acid tert-butyl ester
• CAS No: 1261233-21-9
• MF: C₁₄H₂₁ClN₄O₂
• MW: 312.795141935349
• CID: 2162575
• Update Time: 2025-05-25

4-(6-Chloro-pyrimidin-4-yl)-3-methyl-piperazine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 4-(6-Chloro-pyrimidin-4-yl)-3-methyl-piperazine-1-carboxylic acid tert-butyl ester
• tert-butyl 4-(6-chloropyrimidin-4-yl)-3-methylpiperazine-1-carboxylate
• SBB075535
• tert-butyl 4-(6-chloropyrimidin-4-yl)-3-methylpiperazinecarboxylate
• 4-(6-Chloropyrimidin-4-yl)-3-methylpiperazine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C14H21ClN4O2/c1-10-8-18(13(20)21-14(2,3)4)5-6-19(10)12-7-11(15)16-9-17-12/h7,9-10H,5-6,8H2,1-4H3
• InChI Key： DDXBUECOWHMWBT-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)N1CCN(C(=O)OC(C)(C)C)CC1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 375
• Topological Polar Surface Area: 58.6

Additional information on 4-(6-Chloro-pyrimidin-4-yl)-3-methyl-piperazine-1-carboxylic acid tert-butyl ester

Comprehensive Overview of 4-(6-Chloro-pyrimidin-4-yl)-3-methyl-piperazine-1-carboxylic acid tert-butyl ester (CAS No. 1261233-21-9)

In the realm of pharmaceutical intermediates and fine chemicals, 4-(6-Chloro-pyrimidin-4-yl)-3-methyl-piperazine-1-carboxylic acid tert-butyl ester (CAS No. 1261233-21-9) stands out as a compound of significant interest. This molecule, often referred to in abbreviated forms such as tert-butyl 4-(6-chloropyrimidin-4-yl)-3-methylpiperazine-1-carboxylate, plays a pivotal role in the synthesis of bioactive compounds, particularly in drug discovery and development. Its unique structural features, including the chloropyrimidine and piperazine moieties, make it a versatile building block for medicinal chemists.

The growing demand for custom synthesis and high-purity intermediates has placed compounds like 4-(6-Chloro-pyrimidin-4-yl)-3-methyl-piperazine-1-carboxylic acid tert-butyl ester in the spotlight. Researchers and pharmaceutical companies are increasingly exploring its potential in the development of kinase inhibitors and GPCR-targeted therapies, which are hot topics in the current drug discovery landscape. The compound's CAS No. 1261233-21-9 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial research.

One of the key advantages of this compound is its tert-butyl ester group, which offers excellent stability and ease of handling during synthetic processes. This feature is particularly valuable in peptide coupling reactions and protecting group strategies, which are critical for the synthesis of complex molecules. Additionally, the presence of the 6-chloropyrimidine moiety allows for further functionalization, making it a valuable scaffold for structure-activity relationship (SAR) studies.

From a green chemistry perspective, the synthesis and application of 4-(6-Chloro-pyrimidin-4-yl)-3-methyl-piperazine-1-carboxylic acid tert-butyl ester align with the industry's shift toward sustainable practices. Researchers are exploring catalytic methods and solvent-free reactions to minimize environmental impact while maintaining high yields and purity. This aligns with the broader trend of green synthesis, which is a major focus area for regulatory agencies and environmentally conscious manufacturers.

In the context of AI-driven drug discovery, compounds like CAS No. 1261233-21-9 are gaining attention due to their potential in virtual screening and molecular docking studies. The rise of machine learning and computational chemistry has created new opportunities for optimizing the use of such intermediates in hit-to-lead campaigns. This intersection of chemistry and technology is reshaping how researchers approach small molecule development.

Quality control and analytical characterization are also critical aspects of working with 4-(6-Chloro-pyrimidin-4-yl)-3-methyl-piperazine-1-carboxylic acid tert-butyl ester. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure the compound meets the stringent standards required for pharmaceutical applications. The availability of certified reference materials and high-purity grades further enhances its utility in regulated environments.

Looking ahead, the compound's potential in personalized medicine and targeted therapies is an area of active investigation. As the pharmaceutical industry continues to prioritize precision medicine, intermediates like CAS No. 1261233-21-9 will likely play an increasingly important role in the development of next-generation therapeutics. Its compatibility with continuous flow chemistry and other modern synthetic techniques further underscores its relevance in contemporary research.

In summary, 4-(6-Chloro-pyrimidin-4-yl)-3-methyl-piperazine-1-carboxylic acid tert-butyl ester (CAS No. 1261233-21-9) is a compound of immense value in the pharmaceutical and chemical industries. Its structural versatility, synthetic utility, and alignment with cutting-edge research trends make it a cornerstone of modern medicinal chemistry. As the field evolves, this intermediate is poised to remain at the forefront of innovation in drug design and chemical synthesis.